Cas no 1805134-81-9 (Ethyl 3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1805134-81-9
• MF: C₁₁H₁₁F₃N₂O₆
• MW: 324.210053682327
• CID: 4840166
• Update Time: 2025-10-19

Ethyl 3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H11F3N2O6/c1-3-21-8(17)5-6-4-7(20-2)10(22-11(12,13)14)15-9(6)16(18)19/h4H,3,5H2,1-2H3
• InChI Key： QSUPOFCQQNAEJF-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C([N+](=O)[O-])=N1)CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 400
• XLogP3: 2.7
• Topological Polar Surface Area: 104

Additional information on Ethyl 3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-5-acetate

Comprehensive Overview of Ethyl 3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805134-81-9)

Ethyl 3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805134-81-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of functional groups such as methoxy, nitro, and trifluoromethoxy enhances its potential as a building block for complex molecules. Researchers are increasingly interested in this compound due to its unique structural features and potential for drug discovery.

In recent years, the demand for pyridine-based compounds has surged, driven by their role in developing novel therapeutics and crop protection agents. The trifluoromethoxy group in Ethyl 3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-5-acetate is particularly noteworthy, as it often imparts improved metabolic stability and bioavailability to molecules. This makes the compound a valuable candidate for medicinal chemistry projects targeting diseases such as cancer, inflammation, and infectious diseases. Additionally, its nitro group offers opportunities for further functionalization, enabling the synthesis of diverse derivatives.

The synthesis of Ethyl 3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-5-acetate typically involves multi-step reactions, including nitration, etherification, and esterification. These processes require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize the compound and ensure its quality. The compound's stability under various conditions is also a critical factor for its storage and handling in laboratory settings.

From an environmental perspective, the use of fluorinated compounds like Ethyl 3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-5-acetate has raised questions about their persistence and ecological impact. Researchers are actively investigating green chemistry approaches to minimize waste and improve the sustainability of synthetic routes. This aligns with the growing trend of sustainable drug development, where reducing the environmental footprint of chemical processes is a priority.

In the context of AI-driven drug discovery, compounds such as Ethyl 3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-5-acetate are being screened using machine learning algorithms to predict their biological activity and optimize their structures. This approach accelerates the identification of promising candidates and reduces the time and cost associated with traditional trial-and-error methods. The integration of computational chemistry and experimental validation is revolutionizing the field, making compounds like this one even more valuable.

For researchers and manufacturers, sourcing high-quality Ethyl 3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-5-acetate is essential. Reputable suppliers provide detailed certificates of analysis (CoA) to verify the compound's purity and identity. Storage recommendations typically include keeping the compound in a cool, dry place away from light to prevent degradation. Proper handling and disposal procedures are also emphasized to ensure safety and compliance with regulatory standards.

In summary, Ethyl 3-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805134-81-9) is a compound of growing importance in both pharmaceutical and agrochemical industries. Its unique structural attributes, combined with advancements in synthetic and computational chemistry, position it as a key player in the development of next-generation therapeutics and crop protection solutions. As research continues, this compound is likely to play an even more prominent role in addressing global health and agricultural challenges.